Francium
Overview
Description
Francium atom is an alkali metal atom.
A radioactive alkali metal with the atomic symbol Fr, and atomic number 87. The mass numbers of known isotopes are 204-213, 217-224. Its valence is +1.
Properties
CAS No. |
7440-73-5 |
|---|---|
Molecular Formula |
F |
Molecular Weight |
223.01973 g/mol |
IUPAC Name |
francium |
InChI |
InChI=1S/Fr |
InChI Key |
KLMCZVJOEAUDNE-UHFFFAOYSA-N |
SMILES |
[Fr] |
Canonical SMILES |
[Fr] |
Key on ui other cas no. |
7440-73-5 |
Synonyms |
Francium |
Origin of Product |
United States |
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